Cas no 891785-30-1 (6-Bromo-3-fluoroisoquinoline)

6-Bromo-3-fluoroisoquinoline structure

Product Name:6-Bromo-3-fluoroisoquinoline

CAS No:891785-30-1

MF:C₉H₅BrFN

MW:226.04510474205

MDL:MFCD21603999

CID:1026757

PubChem ID:58488294

Update Time:2024-10-26

6-Bromo-3-fluoroisoquinoline Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-3-fluoroisoquinoline
- 3-fluoro-6-bromoisoquinoline
- 6-Bromo-3-fluoroisoquinoline (ACI)
- SCHEMBL1519794
- MFCD21603999
- CS-0103306
- 6-bromo-3-fluoro isoquinoline
- TQR1011
- WOIZAXDBPZEAHP-UHFFFAOYSA-N
- SY259153
- SB12841
- DB-369115
- AS-42919
- DTXSID10729331
- AKOS016005927
- 6-Bromo-3-fluoro-2-azanaphthalene
- 891785-30-1
- MDL： MFCD21603999
- Inchi： 1S/C9H5BrFN/c10-8-2-1-6-5-12-9(11)4-7(6)3-8/h1-5H
- InChI Key： WOIZAXDBPZEAHP-UHFFFAOYSA-N
- SMILES： FC1C=C2C(C=CC(=C2)Br)=CN=1

Computed Properties

Exact Mass: 224.95894g/mol
Monoisotopic Mass: 224.95894g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 12.9Å²

6-Bromo-3-fluoroisoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM145972-1g	6-bromo-3-fluoroisoquinoline	891785-30-1	95%	1g	$611	2021-08-05
Alichem	A189006769-250mg	6-Bromo-3-fluoroisoquinoline	891785-30-1	95%	250mg	$294.25	2023-08-31
Alichem	A189006769-1g	6-Bromo-3-fluoroisoquinoline	891785-30-1	95%	1g	$1708.50	2023-08-31
Alichem	A189006769-5g	6-Bromo-3-fluoroisoquinoline	891785-30-1	95%	5g	$4459.52	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UR953-50mg	6-Bromo-3-fluoroisoquinoline	891785-30-1	95+%	50mg	434.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UR953-200mg	6-Bromo-3-fluoroisoquinoline	891785-30-1	95+%	200mg	1300.0CNY	2021-07-14
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD213217-100mg	6-Bromo-3-fluoroisoquinoline	891785-30-1	95%	100mg	￥210.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD213217-250mg	6-Bromo-3-fluoroisoquinoline	891785-30-1	95%	250mg	￥384.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD213217-1g	6-Bromo-3-fluoroisoquinoline	891785-30-1	95%	1g	￥1456.0	2024-04-17
Apollo Scientific	PC57049-1g	6-Bromo-3-fluoroisoquinoline	891785-30-1	95%	1g	£344.00	2025-02-21

6-Bromo-3-fluoroisoquinoline Production Method

Production Method 1

891785-28-7

891785-30-1

Reaction Conditions

1.1 Reagents: Sodium nitrite , Pyridine, hydrofluoride (1:1) Solvents: Water ; 0 °C; > 0 °C; 1.5 h, 0 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; rt

Reference

Discovery of Potent and Selective Allosteric Inhibitors of Protein Arginine Methyltransferase 3 (PRMT3)

Kaniskan, H. Umit; Eram, Mohammad S.; Zhao, Kehao; Szewczyk, Magdalena M.; Yang, Xiaobao; et al, Journal of Medicinal Chemistry, 2018, 61(3), 1204-1217

Production Method 2

891785-28-7

891785-30-1

Reaction Conditions

1.1 Reagents: Sodium nitrite
1.2 Reagents: Hydrofluoric acid Solvents: Pyridine

Reference

Isoquinoline-pyridine-based protein kinase B/Akt antagonists: SAR and in vivo antitumor activity

Zhu, Gui-Dong; Gong, Jianchun; Claiborne, Akiyo; Woods, Keith W.; Gandhi, Viraj B.; et al, Bioorganic & Medicinal Chemistry Letters, 2006, 16(12), 3150-3155